Cas no 1031961-79-1 (N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1031961-79-1
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5384497
• Update Time: 2025-05-19

N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C18H22N4O3/c1-13-11-17(21-18(19-13)22-9-5-6-10-22)25-12-16(23)20-14-7-3-4-8-15(14)24-2/h3-4,7-8,11H,5-6,9-10,12H2,1-2H3,(H,20,23)
• InChI Key： XVWBTMCSOMJTGE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)COC1C=C(C)N=C(N2CCCC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Recent Advances in the Study of N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS: 1031961-79-1)

The compound N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS: 1031961-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. This selectivity makes it a candidate for further development as an anti-inflammatory agent. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. In vitro assays have demonstrated that N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide can inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the modulation of cell cycle regulators and the induction of apoptosis. These findings are supported by transcriptomic and proteomic analyses, which reveal significant changes in gene expression profiles upon treatment with the compound.

Pharmacokinetic studies have also been a focal point of recent research. The compound's bioavailability, metabolic stability, and tissue distribution have been evaluated in preclinical models. Results indicate that N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide has favorable pharmacokinetic properties, including good oral absorption and a reasonable half-life. These attributes enhance its suitability for further development as a therapeutic agent. However, challenges such as potential drug-drug interactions and metabolic pathways need to be addressed in future studies.

Another noteworthy aspect of recent research is the exploration of synthetic routes for the large-scale production of N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide. Optimizing the synthesis to improve yield and purity while reducing costs has been a priority. Advances in green chemistry and catalytic methods have been applied to streamline the production process, making it more sustainable and scalable for industrial applications.

In conclusion, the compound N-(2-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS: 1031961-79-1) represents a promising candidate for further drug development. Its diverse biological activities, coupled with favorable pharmacokinetic properties, position it as a valuable molecule in the chemical biology and pharmaceutical landscape. Ongoing research aims to address remaining challenges and unlock its full therapeutic potential.